Cas no 2172393-11-0 (benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate)

• Product Name: benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate
• CAS No: 2172393-11-0
• MF: C₁₂H₁₄ClNO₄S
• MW: 303.76186132431
• CID: 5804260
• PubChem ID: 165527146
• Update Time: 2025-06-11

benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate
• EN300-1440505
• 2172393-11-0
• benzyl 2-[(chlorosulfonyl)methyl]azetidine-1-carboxylate

• Inchi： 1S/C12H14ClNO4S/c13-19(16,17)9-11-6-7-14(11)12(15)18-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： CPINEMMBRLTNJT-UHFFFAOYSA-N
• SMILES： ClS(CC1CCN1C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.0332068g/mol
• Monoisotopic Mass: 303.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(Chlorosulfonyl)Methylazetidine-1-Carboxylate (CAS No. 2172393-11-0)

Benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate (CAS No. 2172393-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly studied for their role in drug discovery and material science. The presence of both chlorosulfonyl and carboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Researchers are particularly interested in its potential to act as a building block for targeted drug delivery systems and protease inhibitors. Its molecular structure, featuring a four-membered azetidine ring, offers steric constraints that can enhance binding affinity in therapeutic agents.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate?" The answer lies in its reactivity. The chlorosulfonyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the benzyl carboxylate moiety provides protection for sensitive functional groups during multi-step syntheses. This dual functionality makes it invaluable for constructing peptide mimetics and small-molecule libraries.

Another trending topic in the scientific community is the exploration of sustainable synthetic routes for complex intermediates. Benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate has been investigated in green chemistry approaches, such as solvent-free reactions or catalytic methods, to minimize environmental impact. Researchers are also optimizing its storage conditions, as the chlorosulfonyl group may hydrolyze under humid environments, a concern often raised in chemical stability discussions.

From an industrial perspective, scalability is a critical factor. The compound’s synthesis typically involves multi-step protocols, including azetidine ring formation and subsequent functionalization. Recent patents highlight improved yields through microwave-assisted synthesis, a technique gaining traction for its efficiency. These innovations align with the broader demand for cost-effective pharmaceutical intermediates, a hot topic in process chemistry forums.

In summary, benzyl 2-(chlorosulfonyl)methylazetidine-1-carboxylate (CAS No. 2172393-11-0) represents a cutting-edge intermediate with multifaceted applications. Its relevance to drug development, bioconjugation, and green synthesis ensures its continued prominence in scientific literature. As research progresses, this compound may unlock new possibilities in precision medicine and catalysis, addressing some of the most pressing challenges in modern chemistry.